Cas no 2230788-61-9 (2-(Cyclohexatrienyl)aniline;dicyclohexyl-(2-phenylphenyl)phosphane;palladium;chloride)

• Product Name: 2-(Cyclohexatrienyl)aniline;dicyclohexyl-(2-phenylphenyl)phosphane;palladium;chloride
• CAS No: 2230788-61-9
• MF: C₃₆H₄₁ClNPPd
• MW: 660.564207792282
• CID: 4730582
• PubChem ID: 138454000
• Update Time: 2025-06-03

2-(Cyclohexatrienyl)aniline;dicyclohexyl-(2-phenylphenyl)phosphane;palladium;chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexatrienyl)aniline;dicyclohexyl-(2-phenylphenyl)phosphane;palladium;chloride
• 2230788-61-9
• Chloro(2-dicyclohexylphosphino-1,1-biphenyl)[2-(2-amino-1,1-biphenyl)]palladium(II)

• Inchi： 1S/C24H31P.C12H10N.ClH.Pd/c1-4-12-20(13-5-1)23-18-10-11-19-24(23)25(21-14-6-2-7-15-21)22-16-8-3-9-17-22;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;;/h1,4-5,10-13,18-19,21-22H,2-3,6-9,14-17H2;1-6,8-9H,13H2;1H;/p-1
• InChI Key： NYVJUMRZZSYAFI-UHFFFAOYSA-M
• SMILES： [Pd].[Cl-].P(C1=CC=CC=C1C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1.NC1C=CC=CC=1C1[C]=CC=CC=1 |^1:35|

Computed Properties

• Exact Mass: 659.17000g/mol
• Monoisotopic Mass: 659.17000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2-(Cyclohexatrienyl)aniline;dicyclohexyl-(2-phenylphenyl)phosphane;palladium;chloride

Advanced Chemical Analysis of 2-(Cyclohexatrienyl)aniline, Dicyclohexyl-(2-phenylphenyl)phosphane, and Palladium Chloride

The compound with CAS No. 2230788-61-9, commonly referred to as 2-(Cyclohexatrienyl)aniline, is a highly specialized organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound is characterized by its unique structure, which includes a cyclohexatriene moiety attached to an aniline group. Recent studies have highlighted its potential applications in optoelectronic materials, particularly in the development of advanced organic semiconductors. The cyclohexatrienyl group contributes to the compound's exceptional electronic properties, making it a promising candidate for use in flexible electronics and next-generation display technologies.

In addition to 2-(Cyclohexatrienyl)aniline, the compound dicyclohexyl-(2-phenylphenyl)phosphane has emerged as a critical component in modern organometallic chemistry. This phosphane derivative is widely used as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. Recent research has demonstrated its superior stability and reactivity under various reaction conditions, making it an indispensable tool in pharmaceutical synthesis. The combination of its bulky cyclohexyl groups and phenyl-substituted aryl phosphorus center provides excellent steric protection, ensuring high selectivity in catalytic processes.

Palladium chloride (PdCl₂), another key component in this compound system, plays a central role in catalytic chemistry. As a precursor to palladium catalysts, it is extensively utilized in the synthesis of biologically active molecules and advanced materials. Recent advancements in palladium chemistry have focused on optimizing its use in asymmetric catalysis, enabling the production of enantiomerically enriched compounds with unprecedented efficiency. The integration of palladium chloride with other components like dicyclohexyl-(2-phenylphenyl)phosphane has opened new avenues for the development of highly efficient catalytic systems.

The combination of these three components—2-(Cyclohexatrienyl)aniline, dicyclohexyl-(2-phenylphenyl)phosphane, and palladium chloride—represents a cutting-edge approach to modern chemical synthesis. Their synergistic properties make them invaluable tools in various fields, including materials science, pharmaceuticals, and renewable energy technologies. Ongoing research continues to explore their potential applications, particularly in the context of sustainable chemical processes and green chemistry.

In conclusion, the compound system defined by CAS No. 2230788-61-9 stands at the forefront of contemporary chemical research. Its unique structural features and versatile functional groups make it a cornerstone for advancing both fundamental and applied sciences. As new discoveries emerge, this system is poised to play an even greater role in shaping the future of chemical innovation.